Cas no 2680785-53-7 (2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid)
2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(benzyloxy)carbonyl](diphenylmethyl)amino}acetic acid
- 2680785-53-7
- EN300-28301381
- 2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid
-
- Inchi: 1S/C23H21NO4/c25-21(26)16-24(23(27)28-17-18-10-4-1-5-11-18)22(19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,22H,16-17H2,(H,25,26)
- InChI Key: ZOYCAZMWJPAAEE-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N(CC(=O)O)C(C1C=CC=CC=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 375.14705815g/mol
- Monoisotopic Mass: 375.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 66.8Ų
2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28301381-1g |
2-{[(benzyloxy)carbonyl](diphenylmethyl)amino}acetic acid |
2680785-53-7 | 1g |
$671.0 | 2023-09-07 | ||
| Enamine | EN300-28301381-5g |
2-{[(benzyloxy)carbonyl](diphenylmethyl)amino}acetic acid |
2680785-53-7 | 5g |
$1945.0 | 2023-09-07 | ||
| Enamine | EN300-28301381-10g |
2-{[(benzyloxy)carbonyl](diphenylmethyl)amino}acetic acid |
2680785-53-7 | 10g |
$2884.0 | 2023-09-07 | ||
| Enamine | EN300-28301381-0.05g |
2-{[(benzyloxy)carbonyl](diphenylmethyl)amino}acetic acid |
2680785-53-7 | 95.0% | 0.05g |
$563.0 | 2025-03-19 | |
| Enamine | EN300-28301381-0.1g |
2-{[(benzyloxy)carbonyl](diphenylmethyl)amino}acetic acid |
2680785-53-7 | 95.0% | 0.1g |
$591.0 | 2025-03-19 | |
| Enamine | EN300-28301381-0.25g |
2-{[(benzyloxy)carbonyl](diphenylmethyl)amino}acetic acid |
2680785-53-7 | 95.0% | 0.25g |
$617.0 | 2025-03-19 | |
| Enamine | EN300-28301381-0.5g |
2-{[(benzyloxy)carbonyl](diphenylmethyl)amino}acetic acid |
2680785-53-7 | 95.0% | 0.5g |
$645.0 | 2025-03-19 | |
| Enamine | EN300-28301381-1.0g |
2-{[(benzyloxy)carbonyl](diphenylmethyl)amino}acetic acid |
2680785-53-7 | 95.0% | 1.0g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-28301381-2.5g |
2-{[(benzyloxy)carbonyl](diphenylmethyl)amino}acetic acid |
2680785-53-7 | 95.0% | 2.5g |
$1315.0 | 2025-03-19 | |
| Enamine | EN300-28301381-5.0g |
2-{[(benzyloxy)carbonyl](diphenylmethyl)amino}acetic acid |
2680785-53-7 | 95.0% | 5.0g |
$1945.0 | 2025-03-19 |
2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on 2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid
Introduction to 2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid (CAS No. 2680785-53-7)
2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid, also known by its CAS number 2680785-53-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate group and a diphenylmethyl amino moiety, making it a valuable candidate for various applications in drug development and biochemical studies.
The chemical structure of 2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid is particularly noteworthy due to its potential to modulate specific biological pathways. The benzyl carbamate group is known for its ability to protect amino functionalities during synthetic processes, while the diphenylmethyl amino moiety can influence the compound's solubility, stability, and reactivity. These properties make it an attractive molecule for researchers aiming to develop new therapeutic agents.
Recent studies have highlighted the potential of 2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid in various biomedical applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's ability to inhibit specific enzymes involved in neurodegenerative diseases. The results showed that 2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid effectively reduced the activity of these enzymes, suggesting its potential as a lead compound for developing new treatments for conditions such as Alzheimer's disease.
In another study, researchers explored the use of 2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid in cancer therapy. The compound was found to exhibit selective cytotoxicity against certain cancer cell lines, particularly those overexpressing specific receptors. This selective action could potentially minimize side effects associated with traditional chemotherapy, making it a promising candidate for further investigation.
The synthesis of 2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of benzyl chloroformate with diphenylmethylamine, followed by the introduction of an acetic acid moiety. The resulting compound is then purified using techniques such as column chromatography or recrystallization to obtain the final product.
The physical and chemical properties of 2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid are also important considerations in its application. The compound is typically a white crystalline solid with a melting point ranging from 150°C to 160°C. It is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase reactions.
In terms of safety and handling, while 2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when working with this compound. Additionally, it should be stored in a cool, dry place away from direct sunlight and incompatible materials.
The future prospects for 2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more data becomes available from clinical trials and preclinical studies, it is likely that 2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid will play an increasingly important role in the development of novel drugs and therapies.
In conclusion, 2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid (CAS No. 2680785-53-7) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an exciting area of study for scientists and researchers worldwide.
2680785-53-7 (2-{(benzyloxy)carbonyl(diphenylmethyl)amino}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)